2-[4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C16H18N6O2/c17-9-11-3-6-18-15(19-11)20-7-4-12(5-8-20)21-10-14(23)22(16(21)24)13-1-2-13/h3,6,12-13H,1-2,4-5,7-8,10H2
• InChI Key: KPGABFRDOSWEJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C4=NC=CC(=N4)C#N
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

The compound “2-[4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)piperidin-1-yl]pyrimidine-4-carbonitrile” is a complex organic molecule. It contains several functional groups, including an imidazolidine ring (a five-membered ring with two nitrogen atoms), a pyrimidine ring (a six-membered ring with two nitrogen atoms), and a piperidine ring (a six-membered ring with one nitrogen atom).

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The presence of nitrogen in the rings suggests that the compound may exist in multiple tautomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the various functional groups. For example, the imidazole and pyrimidine rings are likely to be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by the presence of the various functional groups and the overall molecular structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the wide range of activities associated with imidazole-containing compounds, it could be of interest in the development of new drugs.